Cas no 1361862-83-0 (3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde)

• Product Name: 3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde
• CAS No: 1361862-83-0
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4922954
• Update Time: 2025-06-11

3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-8-1-7(2-9(14)3-8)10-4-16-5-12(15)11(10)6-17/h1-6H
• InChI Key： UCVIFWXYOMGMFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC=C(C=1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde

Comprehensive Overview of 3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde (CAS No. 1361862-83-0)

3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde (CAS No. 1361862-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated isonicotinaldehyde derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both dichlorophenyl and fluoro substituents enhances its reactivity and potential utility in cross-coupling reactions, a topic frequently searched by chemists exploring catalytic synthesis and molecular design.

In recent years, the demand for fluorinated compounds like 3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde has surged due to their unique physicochemical properties. Researchers often inquire about the synthetic routes for such molecules, particularly focusing on Pd-catalyzed reactions or microwave-assisted synthesis, which are trending topics in organic chemistry forums. The compound’s aldehyde functional group makes it a valuable intermediate for constructing heterocyclic scaffolds, a subject of interest for those developing new bioactive molecules.

The structural features of CAS No. 1361862-83-0 also align with current explorations in sustainable chemistry. Questions like "How to optimize green synthesis for halogenated aldehydes?" are common in academic discussions. Its electron-withdrawing groups (e.g., dichlorophenyl) contribute to its stability and reactivity, making it a candidate for studies on photocatalysis and electrochemical transformations—areas gaining traction in AI-driven drug discovery platforms.

From an industrial perspective, 3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde is often referenced in patents related to crop protection agents and pharmaceutical intermediates. Searches for "halogenated aldehydes in agrochemicals" or "fluoro-substituted building blocks" highlight its relevance. The compound’s lipophilicity, influenced by its dichlorophenyl moiety, is a key parameter for researchers investigating bioavailability and drug delivery systems.

Analytical characterization of CAS No. 1361862-83-0 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), which are frequently searched alongside the compound’s name. Its crystalline properties and solubility profiles are also critical for formulation scientists, reflecting broader interests in preformulation studies and polymorph screening.

In summary, 3-(3,5-Dichlorophenyl)-5-fluoroisonicotinaldehyde exemplifies the intersection of structural complexity and functional versatility. Its applications span from medicinal chemistry to material science, addressing contemporary challenges like selective fluorination and scalable synthesis. As interest in tailored organic molecules grows, this compound remains a focal point for innovation.